Cas no 1807121-40-9 (3,6-Bis(trifluoromethyl)-2-methoxymandelic acid)
3,6-Bis(trifluoromethyl)-2-methoxymandelic acid Chemical and Physical Properties
Names and Identifiers
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- 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid
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- Inchi: 1S/C11H8F6O4/c1-21-8-5(11(15,16)17)3-2-4(10(12,13)14)6(8)7(18)9(19)20/h2-3,7,18H,1H3,(H,19,20)
- InChI Key: GXTPURSZMCWPEG-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(F)(F)F)=C(C=1C(C(=O)O)O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 380
- XLogP3: 2.6
- Topological Polar Surface Area: 66.8
3,6-Bis(trifluoromethyl)-2-methoxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023646-1g |
3,6-Bis(trifluoromethyl)-2-methoxymandelic acid |
1807121-40-9 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
3,6-Bis(trifluoromethyl)-2-methoxymandelic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid
3,6-Bis(trifluoromethyl)-2-methoxymandelic Acid: A Comprehensive Overview
The compound 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid (CAS No: 1807121-40-9) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the aromatic ring and a methoxy group at the 2-position of the mandelic acid backbone. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid in drug development, particularly in the design of novel antibiotics and antiviral agents. The trifluoromethyl groups are known to enhance the stability and bioavailability of molecules, while the methoxy group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems. These properties make this compound an ideal candidate for further exploration in medicinal chemistry.
In addition to its pharmacological applications, 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid has also been investigated for its role in advanced materials science. Researchers have found that this compound can serve as a precursor for the synthesis of high-performance polymers and coatings with exceptional thermal and mechanical properties. The trifluoromethyl groups contribute to the hydrophobicity and chemical resistance of these materials, while the mandelic acid backbone provides a platform for functionalization with other chemical groups.
The synthesis of 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid involves a multi-step process that typically begins with the preparation of the mandelic acid derivative. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield rates. These improvements have made this compound more accessible for both academic research and industrial applications.
One of the most promising areas of research involving 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid is its application in nanotechnology. Scientists have successfully utilized this compound as a building block for constructing self-assembled monolayers (SAMs) on various surfaces. These SAMs exhibit unique electronic and optical properties, making them suitable for use in sensors, electronic devices, and energy storage systems.
Furthermore, recent studies have explored the use of 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid in catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis reactions has opened new avenues for producing enantiomerically pure compounds, which are essential in pharmaceutical manufacturing.
In conclusion, 3,6-Bis(trifluoromethyl)-2-methoxymandelic acid (CAS No: 1807121-40-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in both scientific research and industrial innovation is expected to grow further.
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